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Compound of Interest

Compound Name: 15-Methylpentacosanoyl-CoA

Cat. No.: B15551514 Get Quote

15-Methylpentacosanoyl-CoA: A Technical Guide
for Researchers
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of the physical and chemical properties,

metabolic pathways, and relevant experimental protocols for 15-Methylpentacosanoyl-CoA, a

very long-chain anteiso-branched fatty acyl-CoA. Due to the limited availability of experimental

data for this specific molecule, some properties are extrapolated from closely related long-chain

and branched-chain fatty acyl-CoAs.

Core Physical and Chemical Properties
Quantitative data for 15-Methylpentacosanoyl-CoA is not readily available in the literature.

The following table summarizes the estimated and calculated properties based on its structure

and data from similar very long-chain fatty acyl-CoAs.
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Property Value Source/Method

Molecular Formula C47H88N7O17P3S Calculated

Molecular Weight 1146.23 g/mol Calculated

Physical State
Likely a waxy solid at room

temperature

Inferred from similar long-chain

fatty acids[1]

Solubility
Poorly soluble in water; soluble

in organic solvents

Inferred from similar long-chain

fatty acids[1]

Chirality
Contains a chiral center at the

C-15 position
Structural Analysis

Biosynthesis of 15-Methylpentacosanoyl-CoA
The biosynthesis of anteiso-branched-chain fatty acids, such as 15-methylpentacosanoic acid,

typically initiates from the amino acid isoleucine. The resulting 2-methylbutyryl-CoA serves as a

primer for the fatty acid synthase (FAS) system, which sequentially adds two-carbon units from

malonyl-CoA. The final step involves the activation of the free fatty acid to its coenzyme A

thioester by a long-chain acyl-CoA synthetase.
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Isoleucine α-Keto-β-methylvalerateTransamination 2-Methylbutyryl-CoA

Oxidative
Decarboxylation

Fatty Acid Synthase
(Elongation Cycles)

Malonyl-CoA (x11)

15-Methylpentacosanoic Acid Long-Chain
Acyl-CoA Synthetase 15-Methylpentacosanoyl-CoAATP, CoA-SH
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Peroxisome

15-Methylpentacosanoyl-CoA

Acyl-CoA Oxidase

FAD -> FADH2

2-Enoyl-CoA Hydratase

H2O

3-Hydroxyacyl-CoA Dehydrogenase

NAD+ -> NADH

Thiolase

CoA-SH

Shorter-chain Acyl-CoA
+ Acetyl-CoA

Mitochondrial β-Oxidation

Transport to Mitochondria

Sample Preparation LC-MS/MS Analysis

Tissue Homogenization Solid-Phase Extraction Elution & Concentration Reverse-Phase HPLC Tandem Mass Spectrometry
(MRM) Data Analysis
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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